4-((2,6-Dichlorobenzylidene)amino)-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 478256-66-5
• Molecular Formula: C16H12Cl2N4OS
• Molecular Weight: 379.3 g/mol
• IUPAC Name: 4-[(E)-(2,6-dichlorophenyl)methylideneamino]-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C16H12Cl2N4OS/c1-23-14-8-3-2-5-10(14)15-20-21-16(24)22(15)19-9-11-12(17)6-4-7-13(11)18/h2-9H,1H3,(H,21,24)/b19-9+
• Standard InChI Key: ZLYOYZAVSNAXES-DJKKODMXSA-N
• Isomeric SMILES: COC1=CC=CC=C1C2=NNC(=S)N2/N=C/C3=C(C=CC=C3Cl)Cl
• Canonical SMILES: COC1=CC=CC=C1C2=NNC(=S)N2N=CC3=C(C=CC=C3Cl)Cl

Introduction

4-((2,6-Dichlorobenzylidene)amino)-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a synthetic organic compound belonging to the triazole class. It is characterized by its complex molecular structure, which includes a triazole ring, a benzylidene group, and a methoxyphenyl substituent. This compound has been studied for its potential biological activities and chemical properties.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions that may include condensation reactions to form the benzylidene group and substitution reactions to introduce the methoxyphenyl group. Characterization methods such as NMR spectroscopy (1H and 13C) and mass spectrometry are commonly used to confirm the structure of such compounds.

Biological Activities

While specific biological activity data for this compound are not detailed in the search results, compounds with similar structures have shown potential in various biological assays. For example, triazole derivatives are known for their antimicrobial, antifungal, and anticancer properties. The presence of electron-withdrawing groups like dichlorobenzylidene may enhance certain biological activities by altering the compound's electronic properties.

Safety and Handling

The compound is classified as toxic if swallowed and causes skin irritation, indicating the need for careful handling and safety precautions during synthesis and experimentation. The hazard classifications include H301 (toxic if swallowed) and H315 (causes skin irritation).

Future Directions

Future studies could focus on optimizing the synthesis process, evaluating the compound's pharmacokinetic properties, and conducting in-depth biological activity assessments to explore its potential as a therapeutic agent. Additionally, modifications to the molecular structure could be explored to enhance safety and efficacy profiles.